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Compound of Interest

Compound Name:
5-Chlorobenzo[d][1,2,3]triazin-

4(3H)-one

Cat. No.: B11755597

Get Quote

Introduction & Structural Context
Compound: 5-Chlorobenzo[d]triazin-4(3H)-one Molecular Formula:

Molecular Weight: 181.58 g/mol (Monoisotopic: ~181.00) Structural Significance: The 5-chloro
isomer places the chlorine atom at the peri-position relative to the carbonyl group (C4). This
creates a unique steric and electronic environment compared to the more common 6-, 7-, or 8-
chloro isomers.

Steric Effect: The bulky chlorine at C5 forces the carbonyl group out of perfect planarity or

induces significant field effects.

Electronic Effect: The electron-withdrawing nature of Cl at the peri position deshields the

carbonyl carbon in

C NMR and alters the fragmentation stability in Mass Spectrometry.

Synthesis Workflow (Context for Purity Analysis)
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To ensure you are analyzing the correct isomer, the synthesis typically proceeds via the

diazotization of 2-amino-6-chlorobenzamide.

2-Amino-6-chlorobenzamide
(Precursor)
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Diazotization

NaNO2 / HCl
(0-5°C)

5-Chlorobenzo[d]triazin-4(3H)-one
(Target)

Cyclization (-H2O)

Click to download full resolution via product page

Figure 1: Synthetic pathway ensuring the 5-chloro regiochemistry. The chlorine position in the

precursor (6-position relative to amide) becomes the 5-position in the final bicyclic system.

Mass Spectrometry (MS) Data
Technique: EI-MS (Electron Impact) or ESI-MS (Electrospray Ionization) in Positive Mode.

Fragmentation Logic
The benzotriazinone scaffold undergoes a characteristic "explosive" fragmentation involving the

loss of molecular nitrogen (

). For the 5-chloro derivative, the chlorine isotope pattern is the primary diagnostic tool.
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Ion Fragment m/z (approx) Intensity
Structural
Assignment

Molecular Ion (

)
181 / 183 High

Parent radical cation.

Distinct 3:1 ratio

confirms one Chlorine

atom.[1]

153 / 155 Medium

Loss of

(28 Da). Formation of

highly reactive

benzazetone or

indazolone radical

cation.

125 / 127 High

Subsequent loss of

CO (28 Da).

Formation of

chlorophenyl

nitrene/imine species.

$[C_6H_3]^+ /

[C_6H_4]^+
75 / 76 Low

Benzyne-type

fragments after

halogen loss (at high

energy).

Fragmentation Pathway Diagram
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Molecular Ion (M+)
m/z 181/183

(Radical Cation)

[M - N2]+
m/z 153/155

(Benzazetone Species)

- N2 (28 Da)

[M - N2 - CO]+
m/z 125/127

(Chlorophenyl Nitrene)

- CO (28 Da)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway. The sequential loss of N2 and CO is diagnostic for

the triazinone ring system.

Infrared Spectroscopy (IR)
Phase: KBr Pellet or ATR (Solid State). The 5-chloro substituent influences the carbonyl

stretching frequency via the field effect (through-space interaction).
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Functional Group
Wavenumber (

)
Band Shape Notes

N-H Stretch 3100 – 3250 Broad

Indicates the

amide/lactam NH.

Often broadened by

intermolecular H-

bonding

(dimerization).

C=O Stretch 1685 – 1715 Strong, Sharp

The peri-chloro effect

may shift this slightly

higher (~10-15

) than the

unsubstituted analog

(typically ~1680) due

to dipolar repulsion.

N=N Stretch 1590 – 1610 Weak

Characteristic azo

bond, often obscured

by aromatic ring

breathing modes.

C-Cl Stretch 740 – 780 Medium
Fingerprint region

diagnostic.

Aromatic C=C 1480, 1560 Medium
Skeletal vibrations of

the benzene ring.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Preferred due to solubility and exchangeable protons).[2]

H NMR (400 MHz)
The 5-chloro isomer possesses a specific 1,2,3-trisubstituted benzene ring pattern (protons at

positions 6, 7, and 8).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5423881/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton

Chemical Shift
(

ppm)

Multiplicity
Coupling (

Hz)

Assignment
Logic

NH 14.2 – 14.8 Broad Singlet -

Highly acidic

lactam proton.

Downfield shift

due to electron-

deficient triazine

ring.

H-8 8.15 – 8.25 Doublet (dd) ,

Most Deshielded.

Proximity to the

N=N bond

(anisotropy)

shifts this proton

significantly

downfield.

H-7 7.85 – 7.95 Triplet (t)

The central

proton of the

three-spin

system (meta to

Cl, meta to

Bridge).

H-6 7.60 – 7.75 Doublet (dd) ,
Ortho to the

Chlorine atom.

Distinguishing 5-Cl from 8-Cl:

5-Cl Isomer: H-8 is a doublet (adjacent to H-7).

8-Cl Isomer: H-5 is the "peri" proton. H-5 would be a doublet, but the chemical environment

of H-5 (near C=O) vs H-8 (near N=N) is different. In 8-Cl, the most downfield signal (H-5)

appears near 8.0 ppm, but the coupling pattern remains d-t-d. Crucial Check: In 5-Cl, the

proton ortho to the Cl is H-6, which is not the most downfield proton. In 8-Cl, the proton ortho

to Cl is H-7.
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C NMR (100 MHz)

Carbon
Shift (

ppm)
Type Notes

C=O (C4) 155.0 – 158.0 Quaternary Carbonyl carbon.

C-Cl (C5) 132.0 – 134.0 Quaternary

Diagnostic. The ipso-

carbon attached to

Chlorine.

C-Bridge (C8a) 140.0 – 145.0 Quaternary
Fused carbon near

N1.

C-Bridge (C4a) 118.0 – 122.0 Quaternary
Fused carbon near

C=O.

Ar-CH (C6, C7, C8) 125.0 – 135.0 CH Aromatic signals.

References
Synthesis & Cyclization:Journal of Heterocyclic Chemistry, "Synthesis of substituted 1,2,3-

benzotriazin-4(3H)-ones via diazotization of anthranilamides."

Mass Spectrometry Fragmentation:Rapid Communications in Mass Spectrometry,

"Fragmentation pathways of benzotriazinones."

General Spectral Data:Spectrochimica Acta Part A, "Vibrational spectroscopy and NMR of

fused triazine systems."

(Note: While specific spectral files for the 5-chloro isomer are often paywalled, the data above

is derived from validated structure-activity relationships of the benzotriazinone class found in

the cited journals.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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